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Compound of Interest

Compound Name:
3-Bromo-6-ethoxy-2-

methylpyridine

CAS No.: 610278-93-8

Cat. No.: B1275897

Get Quote

Executive Summary: The "Privileged Scaffold"
3-Bromo-6-ethoxy-2-methylpyridine is not a drug itself but a high-value pharmacophore

building block. In modern drug discovery, it serves as a critical intermediate for synthesizing

"privileged structures"—specifically antagonists for P2X3 receptors (chronic cough, pain) and

inhibitors of PI4KIIIβ kinases (antiviral, anticancer).

Its structural architecture offers three distinct advantages for ligand design:

3-Bromo Position: A reactive handle for Suzuki-Miyaura cross-coupling, allowing modular

attachment to core drug scaffolds.

6-Ethoxy Group: Provides a lipophilic tail that fills hydrophobic pockets (e.g., the ATP-binding

site hinge region) and can improve membrane permeability.

2-Methyl Group: Induces a specific torsional twist (atropisomerism control) or fills small steric

sub-pockets to boost selectivity over off-target proteins.
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Comparative Biological Performance
The following data compares the performance of compounds derived from this scaffold against

standard-of-care (SoC) alternatives.

A. Therapeutic Area: Chronic Cough & Neuropathic Pain
(Target: P2X3 Receptor)
Derivatives of 3-Bromo-6-ethoxy-2-methylpyridine have been engineered to rival Gefapixant

(Merck), the first-in-class P2X3 antagonist. The "6-ethoxy-2-methylpyridine" moiety is often

used to optimize the "right-hand side" of the molecule to reduce taste disturbance (a common

side effect of Gefapixant).

Performance Comparison Table: P2X3 Antagonism

Feature
Derivative Series
(Example
US2015/0166505)

Gefapixant
(Standard)

Clinical Implication

Potency (IC50) < 10 nM (High Affinity) ~3-5 nM

Competitive efficacy

for cough

suppression.

Selectivity (P2X3 vs

P2X2/3)
> 100-fold Moderate

Higher selectivity

reduces taste

disturbances

(dysgeusia).

Metabolic Stability
High (Ethoxy group

resists rapid oxidation)
Moderate

Potential for once-

daily dosing.

CNS Penetration
Low (Peripherally

restricted)
Low

Desirable: Targets

peripheral vagal

nerves without CNS

side effects.
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B. Therapeutic Area: Antiviral & Anticancer (Target:
PI4KIIIβ)
The scaffold is also utilized in the synthesis of Phosphatidylinositol 4-Kinase III beta (PI4KIIIβ)

inhibitors. These enzymes are critical host factors for the replication of RNA viruses (e.g., HCV,

Enterovirus).

Performance Comparison Table: Kinase Inhibition

Feature
Pyrazolo-pyridine
Derivative*

PIK-93 (Reference
Inhibitor)

Notes

Enzymatic IC50 15 - 50 nM 19 nM
Comparable potency

to synthetic standards.

Antiviral EC50 (HCV) < 100 nM > 500 nM

Derivatives show

superior cellular

activity due to better

permeability.

Selectivity Profile
High specificity for

PI4KIIIβ

Promiscuous (hits

PI3Kγ)

The 2-methyl group

on the pyridine ring

clashes with non-

target kinase hinges.

*Data extrapolated from representative structures in Patent US10087180B2.

Mechanism of Action (Visualized)
P2X3 Antagonism Pathway
The following diagram illustrates how derivatives of this scaffold block the P2X3 receptor on

sensory neurons, preventing ATP-mediated nociception (pain/cough signals).
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Figure 1: Mechanism of P2X3 inhibition. The derivative prevents ATP from triggering the ion

channel, halting the neural signal transmission.

Experimental Protocols
To validate the activity of compounds synthesized from 3-Bromo-6-ethoxy-2-methylpyridine,

the following protocols are industry standards.

Protocol A: Synthesis via Suzuki-Miyaura Coupling
Objective: To attach the pyridine scaffold to a core heterocycle (e.g., pyrazole or imidazole).

Reagents:

Reactant A: 3-Bromo-6-ethoxy-2-methylpyridine (1.0 eq).

Reactant B: Aryl Boronic Ester (e.g., Pyrazole-4-boronic acid pinacol ester) (1.1 eq).

Catalyst: Pd(dppf)Cl2·DCM (0.05 eq).

Base: K2CO3 (3.0 eq).

Solvent: Dioxane/Water (4:1).

Procedure:

Degas solvents with nitrogen for 15 minutes.

Combine reactants, catalyst, and base in a sealed microwave vial.
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Heat to 100°C for 2-4 hours (monitor by LC-MS for disappearance of the bromide).

Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4.

Purification: Flash column chromatography (Hexane/EtOAc gradient). The product will

retain the ethoxy-methyl-pyridine motif.

Protocol B: FLIPR Calcium Flux Assay (P2X3 Activity)
Objective: To measure the IC50 of the synthesized derivative.

Cell Line: CHO-K1 cells stably expressing human P2X3 receptors.

Dye Loading: Incubate cells with Fluo-4 AM (calcium-sensitive dye) for 45 mins at 37°C.

Compound Addition:

Add the test compound (derivative) at varying concentrations (0.1 nM to 10 µM).

Incubate for 20 minutes.

Agonist Challenge:

Inject α,β-methylene ATP (specific P2X3 agonist) at EC80 concentration.

Readout: Measure fluorescence intensity (Ex 488nm / Em 525nm) using a FLIPR

(Fluorometric Imaging Plate Reader).

Analysis: Calculate % Inhibition relative to DMSO control and fit to a sigmoidal dose-

response curve to determine IC50.

Structure-Activity Relationship (SAR) Insights
Why use this specific pyridine?

6-Ethoxy vs. 6-Methoxy: The ethoxy group is bulkier. In P2X3 antagonists, this extra bulk

often improves selectivity against the related P2X2/3 heterotrimer, which is associated with

taste side effects.
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2-Methyl Role: This group forces the pyridine ring to twist out of plane relative to the

connected aryl group. This "pre-organized" conformation often matches the bioactive

conformation required by the receptor, reducing the entropic cost of binding (High Affinity).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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